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Compound of Interest

Compound Name: Thozalinone-d5

Cat. No.: B12416649

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling precautions for Thozalinone-d5,
a deuterated analog of the psychostimulant Thozalinone. The information presented is intended
to support laboratory personnel in the safe use, storage, and disposal of this compound. Given
that Thozalinone-d5 is a labeled variant of Thozalinone, this document draws heavily on the
safety data available for the parent compound (CAS 655-05-0).

Chemical Identification and Properties

Thozalinone-d5 is the deuterium-labeled version of Thozalinone. It is primarily used in
research and forensic applications, often as an internal standard in analytical testing.[1] The
key physical and chemical properties are summarized below.

Table 1: Chemical Identity of Thozalinone and Thozalinone-d5
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Identifier Thozalinone Thozalinone-d5
2-(dimethylamino)-5-phenyl- 2-(Dimethylamino)-5-(phenyl-
IUPAC Name ( y )-5-pheny ( y . )-5-(pheny
1,3-0xazol-4-one[2] db)-2-oxazolin-4-one
) ] CL 39808-d5, NSC 170962-d5,
Stimsen, Tozalinone, CL 39808 ) )
Synonyms Stimsen-d5, Tozalinone-d5[4]
, NSC 170962[1][3]
[5]
Not available (Unlabeled CAS:
CAS Number 655-05-0[1][6]
655-05-0)[5]
Molecular Formula C11H12N202[2][6] C11DsH7N202[4][5]
Molecular Weight 204.22 g/mol [2][7] 209.256 g/mol [4][5]

Table 2: Physicochemical Properties of Thozalinone

Property

Value

Physical State

Solid, white to off-white crystalline powder[1][7]
[8]

Melting Point

133-136°C[1][8]

Boiling Point (Predicted)

294.8 + 43.0 °C at 760 mmHg[1][6]

Density (Predicted)

1.19 + 0.1 glcm3[1][6]

pKa (Predicted)

0.50 + 0.40[1][8]

Solubility

Soluble in DMSO (25 mg/mL) and other organic
solvents[7][8]

Hazard Identification and First Aid

While specific hazard classification for Thozalinone-d5 is not readily available, the data for

Thozalinone should be used as a primary reference. The compound should be handled with

care, assuming it may cause irritation upon contact.

General Precautionary Measures:
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Avoid dust formation.[6]

Avoid breathing mist, gas, or vapors.[6]

Avoid contact with skin and eyes.[6][9]

Use only in a well-ventilated area.[9]

Table 3: First Aid Protocols

Exposure Route

First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration and seek
immediate medical attention. Do not use mouth-
to-mouth resuscitation if the substance was

ingested or inhaled.[6]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap
and plenty of water for at least 15 minutes. Seek
medical attention if irritation develops or
persists.[6][9]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to
do. Continue rinsing and seek immediate

medical attention.[9]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a physician for

medical advice.[9]

Handling, Storage, and Exposure Controls
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Proper handling and storage procedures are critical to ensure the safety of laboratory
personnel and maintain the integrity of the compound.

Safe Handling and Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling Thozalinone-d5. The following
engineering controls and PPE are recommended:

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume
hood. Eyewash stations and safety showers should be readily accessible.[9]

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

Skin Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator
with an appropriate particulate filter.[6]

Hygiene Practices: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[9]

Storage Conditions

Store containers tightly closed in a dry, cool, and well-ventilated place.[9] Keep the compound
locked up and out of the reach of children.[9] Refer to the manufacturer's certificate of analysis
for specific storage temperature conditions.[9]

Accidental Release and Disposal

Accidental Release Measures: In the event of a spill, prevent further leakage if it is safe to do
s0.[9] Wear appropriate PPE.[6] Avoid creating dust. Pick up the spilled material and transfer it
to properly labeled containers for disposal.[9]

Disposal Considerations: Disposal of Thozalinone-d5 and its containers must be conducted in
accordance with local, state, and federal regulations.

Pharmacological Profile and Mechanism of Action
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Thozalinone is a psychostimulant that acts as a dopamine-releasing agent (DRA) with
secondary activity on norepinephrine release.[3][8] Unlike amphetamines, it is believed to
enhance presynaptic dopamine synthesis and vesicular release with minimal impact on
serotonin pathways.[8] This mechanism contributes to its effects on mood and alertness.[7]

Presynaptic Neuron

Synaptic Cleft Postsynaptic Neuron

Dopamine

Click to download full resolution via product page

Caption: Mechanism of action for Thozalinone.

Experimental Workflows and Safety Protocols

The following diagrams illustrate standardized workflows for handling chemical reagents and
applying hazard controls in a laboratory setting.

General Laboratory Handling Workflow

This workflow outlines the key stages of handling a chemical reagent like Thozalinone-d5 from
receipt to disposal.
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1. Receipt & Verification
- Check container integrity
- Verify label against order
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7. Waste Disposal
- Segregate waste streams
- Dispose of according to regulations
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Caption: Standard workflow for handling chemical reagents.

Hierarchy of Hazard Controls
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This diagram illustrates the prioritized approach to mitigating laboratory hazards, from most to
least effective.

Hierarchy of Controls (Most to Least Effective)
Elimination
(Physically remove the hazard)

Substitution
(Replace the hazard)

Engineering Controls
(Isolate people from hazard - e.g., Fume Hood)

Administrative Controls
(Change the way people work - e.g., SOPSs)

Personal Protective Equipment
(Protect the worker with PPE)

Click to download full resolution via product page

Caption: Prioritized hierarchy of hazard controls.

Stability and Reactivity

» Reactivity: No specific reactivity data is available.
¢ Chemical Stability: Assumed to be stable under recommended storage conditions.[6]

+ Possibility of Hazardous Reactions: No data available.[6]
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» Conditions to Avoid: Avoid dust formation and exposure to incompatible materials.
e Incompatible Materials: No data available.

Toxicological and Ecological Information

» Acute Toxicity: No specific data available for oral, dermal, or inhalation routes.[6]
o Skin Corrosion/Irritation: No data available.[6]

o Serious Eye Damage/Irritation: No data available.[6]

» Ecological Information: No data available on toxicity to fish, daphnia, or other aquatic
invertebrates. Persistence and degradability are unknown.[6]

Disclaimer: This document is intended as a guide and is not a substitute for a formal Safety
Data Sheet (SDS). Users should consult the SDS provided by the manufacturer for the most
current and complete information. All laboratory work should be conducted by trained
professionals in accordance with established safety protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Thozalinone-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12416649#safety-data-sheet-and-handling-
precautions-for-thozalinone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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